Cas no 30390-51-3 (4-Dodecenal)

• Product Name: 4-Dodecenal
• CAS No: 30390-51-3
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 310638
• PubChem ID: 6430162
• Update Time: 2025-04-19

4-Dodecenal Chemical and Physical Properties

Names and Identifiers

• 4-Dodecenal
• (4E)-dodec-4-enal
• Dodec-4-en-1-al
• 4-dodecenal, E
• EINECS 250-174-9
• 30390-51-3
• SCHEMBL713442
• SCHEMBL229646
• (E)-4-Dodecenal
• MMCDSVCBSAMNPL-CMDGGOBGSA-N

• Inchi： 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h8-9,12H,2-7,10-11H2,1H3/b9-8+
• InChI Key： MMCDSVCBSAMNPL-CMDGGOBGSA-N
• SMILES： O=CCC/C=C/CCCCCCC

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07